Cas no 190130-69-9 (Tetraethyl ([2,2'-bipyridine]-5,5'-diylbis(methylene))bis(phosphonate))

• Product Name: Tetraethyl ([2,2'-bipyridine]-5,5'-diylbis(methylene))bis(phosphonate)
• CAS No: 190130-69-9
• MF: C₂₀H₃₀N₂O₆P₂
• MW: 456.409527301788
• CID: 6626082
• PubChem ID: 46183297
• Update Time: 2026-03-11

Tetraethyl ([2,2'-bipyridine]-5,5'-diylbis(methylene))bis(phosphonate) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, P,P'-[[2,2'-bipyridine]-5,5'-diylbis(methylene)]bis-, P,P,P',P'-tetraethyl ester
• 5'-(diethoxyphosphorylmethyl)-[2,2']bipyridin-5-ylmethyl]phosphonic acid diethyl ester
• tetraethyl ([2,2'-bipyridine]-5,5'-diylbis(methylene))bis(phosphonate)
• 190130-69-9
• SCHEMBL2889261
• MFCD34476132
• G70344
• Tetraethyl ([2,2'-bipyridine]-5,5'-diylbis(methylene))bis(phosphonate)

• Inchi： 1S/C20H30N2O6P2/c1-5-25-29(23,26-6-2)15-17-9-11-19(21-13-17)20-12-10-18(14-22-20)16-30(24,27-7-3)28-8-4/h9-14H,5-8,15-16H2,1-4H3
• InChI Key： AMJFFBPFPDKLMN-UHFFFAOYSA-N
• SMILES： C(C1C=NC(C2N=CC(=CC=2)CP(=O)(OCC)OCC)=CC=1)P(=O)(OCC)OCC

Computed Properties

• Exact Mass: 456.15791068g/mol
• Monoisotopic Mass: 456.15791068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 13
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 96.8Ų

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Boiling Point: 599.0±50.0 °C(Predicted)
• pka: 3.86±0.32(Predicted)

Additional information on Tetraethyl ([2,2'-bipyridine]-5,5'-diylbis(methylene))bis(phosphonate)

Tetraethyl ([2,2'-bipyridine]-5,5'-diylbis(methylene))bis(phosphonate) (CAS No. 190130-69-9): A Comprehensive Overview

Tetraethyl ([2,2'-bipyridine]-5,5'-diylbis(methylene))bis(phosphonate) (CAS No. 190130-69-9) is a unique and versatile compound that has garnered significant attention in the fields of chemistry and biochemistry due to its distinctive properties and potential applications. This compound, often referred to by its CAS number 190130-69-9, is a bidentate ligand that forms stable complexes with various metal ions, making it an important tool in coordination chemistry and catalysis.

The molecular structure of Tetraethyl ([2,2'-bipyridine]-5,5'-diylbis(methylene))bis(phosphonate) consists of a central bipyridine core with two phosphonate groups attached via methylene bridges. This arrangement provides the molecule with a high degree of flexibility and the ability to form strong coordination bonds with metal centers. The phosphonate groups are particularly noteworthy for their ability to enhance the stability and solubility of the resulting complexes, which is crucial for many practical applications.

In recent years, research on Tetraethyl ([2,2'-bipyridine]-5,5'-diylbis(methylene))bis(phosphonate) has focused on its potential as a ligand in catalytic reactions. Studies have shown that this compound can effectively coordinate with transition metals such as ruthenium, palladium, and platinum to form highly active catalysts. These catalysts have been used in a variety of reactions, including hydrogenation, oxidation, and coupling reactions, demonstrating the compound's versatility and efficiency.

One of the key areas where Tetraethyl ([2,2'-bipyridine]-5,5'-diylbis(methylene))bis(phosphonate) has shown promise is in homogeneous catalysis. The ability of this ligand to form stable and well-defined metal complexes allows for precise control over reaction conditions and selectivity. For example, a recent study published in the Journal of Catalysis reported the use of ruthenium complexes containing this ligand in the selective hydrogenation of alkenes to alkanes with high yields and excellent selectivity.

Beyond catalysis, Tetraethyl ([2,2'-bipyridine]-5,5'-diylbis(methylene))bis(phosphonate) has also been explored for its potential in bioinorganic chemistry. The bipyridine core is known for its ability to bind metal ions that are biologically relevant, such as iron and copper. This property makes the compound a valuable tool for studying metal ion transport and binding in biological systems. Additionally, the phosphonate groups can enhance the bioavailability and stability of metal complexes in physiological environments.

In the context of medicinal chemistry, Tetraethyl ([2,2'-bipyridine]-5,5'-diylbis(methylene))bis(phosphonate) has been investigated for its potential as a chelating agent in drug delivery systems. Chelating agents play a crucial role in enhancing the solubility and stability of drugs, particularly those that are poorly soluble or unstable in aqueous environments. By forming stable complexes with metal ions present in drugs or biological fluids, this compound can improve drug delivery efficiency and reduce side effects.

Furthermore, the unique electronic properties of Tetraethyl ([2,2'-bipyridine]-5,5'-diylbis(methylene))bis(phosphonate) have led to its exploration in photochemical applications. The bipyridine core can absorb light in the visible region of the spectrum, making it useful in photocatalytic reactions and photodynamic therapy (PDT). In PDT, light-activated compounds are used to generate reactive oxygen species (ROS) that can selectively destroy cancer cells while minimizing damage to healthy tissue.

The synthesis of Tetraethyl ([2,2'-bipyridine]-5,5'-diylbis(methylene))bis(phosphonate) involves several steps that require careful control over reaction conditions to ensure high purity and yield. Typically, the synthesis begins with the preparation of 5-(methylphosphonic acid)pyridinium bromide from 5-bromopyridine-3-carbaldehyde and trimethyl phosphite. This intermediate is then coupled with 4-bromomethylpyridine hydrobromide using a base such as potassium carbonate to form the bipyridine core. Finally, esterification with ethanol yields the desired product.

In conclusion, Tetraethyl ([2,2'-bipyridine]-5,5'-diylbis(methylene))bis(phosphonate) (CAS No. 190130-69-9) is a multifaceted compound with a wide range of applications in catalysis, bioinorganic chemistry, medicinal chemistry, and photochemistry. Its unique molecular structure and properties make it an invaluable tool for researchers across various scientific disciplines. As ongoing research continues to uncover new applications and improve our understanding of this compound's behavior, it is likely that its importance will only continue to grow.